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Compound of Interest

Compound Name: 4-Chloro-2,2-dimethylpentane

Cat. No.: B15176193

An In-Depth Technical Guide to the Stability and Storage of 4-Chloro-2,2-dimethylpentane

For researchers, scientists, and professionals in drug development, a thorough understanding
of the stability and appropriate storage of chemical reagents is paramount to ensure
experimental reproducibility, product integrity, and safety. This technical guide provides a
comprehensive overview of the known stability profile and recommended storage conditions for
4-Chloro-2,2-dimethylpentane (CAS: 33429-72-0). While specific kinetic data on the
degradation of this compound is not extensively published, this guide synthesizes available
information from safety data sheets and general chemical principles for halogenated alkanes.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloro-2,2-dimethylpentane is
presented below. These properties are essential for understanding its behavior and for safe
handling.
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Property Value Source(s)
Molecular Formula C7H15CI [1112][3]
Molecular Weight 134.65 g/mol [1112][31[4]
Boiling Point 133.2°C at 760 mmHg [3]

Flash Point 29.7°C [3]

Density 0.863 g/cm? [3]
Refractive Index 1.417 [3]

Vapor Pressure 10.5 mmHg at 25°C [3]

Stability Profile

4-Chloro-2,2-dimethylpentane is a halogenated alkane. While specific stability studies on this
compound are not readily available in the literature, its stability can be inferred from the general
reactivity of similar chemical structures. The primary factors influencing its stability are
exposure to heat, light, and incompatible materials.

Potential Degradation Pathways: As a tertiary alkyl halide, 4-Chloro-2,2-dimethylpentane may
be susceptible to:

o Elimination Reactions: In the presence of a base, it can undergo elimination to form an
alkene.

o Substitution Reactions: Nucleophilic substitution can occur, replacing the chlorine atom.

» Hydrolysis: Reaction with water, though likely slow at neutral pH and ambient temperature,
can lead to the corresponding alcohol. This can be accelerated by heat and non-neutral pH
conditions.

The following diagram illustrates the key factors that can influence the stability of 4-Chloro-2,2-
dimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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